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Compound of Interest

Compound Name: 2-azido-5-nitropyridine

CAS No.: 69080-06-4

Cat. No.: B6267644

Get Quote

STOP AND READ: 2-azido-5-nitropyridine is not a standard organic waste. It is a high-

nitrogen energetic compound combining an azide (

) and a nitro group (

) on a pyridine ring.

Explosion Hazard: This compound is shock, friction, and heat sensitive.[1][2]

Incompatibility: Contact with metals (spatulas, needles) or halogenated solvents (DCM,

Chloroform) can form highly unstable intermediates.

Disposal Directive:Do not mix with general organic solvent waste. Strict segregation is

required.

Risk Assessment & Scientific Rationale (The "Why")
To handle this compound safely, you must understand the thermodynamics driving its

instability. We utilize the C/N Ratio and the "Rule of Six" to quantify the risk.
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The C/N Ratio Analysis
For organic azides, safety is estimated by the ratio of carbon atoms to nitrogen atoms.[2][3][4]

A compound is generally considered stable for storage and handling if:

[5]

Analysis of 2-Azido-5-nitropyridine (

):

(Carbon): 5

(Oxygen): 2

(Nitrogen): 5

Conclusion: A ratio of 1.4 is critically low (far below the safe threshold of 3). This indicates the

molecule is "energy-dense" and prone to rapid, explosive decomposition releasing

gas. The presence of the Nitro group (

) further oxidizes the ring, increasing sensitivity.

Incompatible Matrices
Halogenated Solvents: Never use Dichloromethane (DCM) or Chloroform. Azides can react

with di/tri-halomethanes to form di- and tri-azidomethane, which are extremely unstable

liquid explosives.

Metals: Avoid metal spatulas (use Teflon/ceramic). Azides react with copper, lead, and brass

(plumbing) to form heavy metal azides, which are primary explosives (detonators).

Acids: Strong acids can protonate the azide or cause decomposition, potentially releasing

hydrazoic acid (

), which is both explosive and highly toxic (comparable to cyanide).

Operational Workflow: Disposal Decision Tree
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The following diagram outlines the decision logic for disposing of bulk material versus treating

trace residues.

Start: 2-Azido-5-nitropyridine Waste

Assessment: Quantity & State

Bulk Material / Stock (>100 mg)

Pure Solid or Conc. Solution

Trace Residue / Contaminated Glassware

Empty Vials, Spills, Syringes

Step 1: Stabilize (Wetting)

Prevent friction

Step A: Triple Rinse with Compatible Solvent
(Ethanol/Ethyl Acetate)

Step 2: Segregate into 'High Hazard' Stream

Step 3: Professional Lab Pack Disposal

Collect Rinsate as Azide Waste Step B: Decontaminate Glassware
(Alkaline Hydrolysis)

Glassware Safe for Wash

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal of high-energy azide waste.
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Detailed Disposal Protocols
Protocol A: Bulk Material Disposal (Preferred)
Use this for: Expired stock, unused reaction products, or quantities >100 mg.

Do not attempt to chemically destroy bulk quantities of this compound in-house. The heat of

reaction can trigger detonation.

Container Selection: Use a wide-mouth HDPE (plastic) jar. Do not use metal containers.

Stabilization (Wetting):

If the material is dry solid, gently add a small amount of water or a high-boiling inert

solvent (like mineral oil) to desensitize it to friction/shock.

Note: Ensure the solvent is compatible (no halogenated solvents).[6]

Labeling:

Label clearly: "HIGH HAZARD WASTE - ORGANIC AZIDE - EXPLOSIVE POTENTIAL".

List components: "2-azido-5-nitropyridine, [Solvent Name]".

Storage:

Store in a secondary container (plastic bin) in a cool, dark area away from other waste.

Do not store on metal shelving without a plastic liner.

Handoff: Contact your EHS (Environmental Health & Safety) or hazardous waste contractor

for a "Lab Pack" pickup.

Protocol B: Trace Residue & Glassware
Decontamination
Use this for: Cleaning flasks, spatulas, and empty vials.
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Principle: We physically remove the hazard first, then chemically deactivate the trace remains

on the surface.

Reagents Required:

Solvent: Ethanol or Ethyl Acetate (NOT DCM).

Decon Solution: 10% Sodium Hydroxide (NaOH) or a specific commercial surface

decontaminant.

Step-by-Step:

Triple Rinse:

Rinse the contaminated glassware 3 times with Ethanol or Ethyl Acetate.

Crucial: Pour these rinses into the Segregated Azide Waste container (Protocol A), not the

general solvent waste.

Surface Deactivation (Glassware Only):

Soak the now "empty" glassware in a 10% NaOH solution (pH > 10) for 12+ hours.

Mechanism:[6][7][8][9] Base hydrolysis helps degrade the nitro/azide functionality or

detach it from the glass surface.

Alternative: Use a dilute solution of Cerium Ammonium Nitrate (CAN) if available, but

alkaline soaking is standard for general safety.

Final Wash:

Rinse glassware with water and process as normal lab glass.

Emergency Response: Spills
Scenario: You have dropped a vial of 2-azido-5-nitropyridine solid on the floor.

Evacuate & Isolate: Clear the immediate area.
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PPE: Wear double nitrile gloves, safety goggles, and a face shield.

Do Not Sweep: Sweeping creates friction.

Wet Method:

Gently cover the spill with a paper towel soaked in Ethanol or water. This desensitizes the

solid.

Scoop:

Using a plastic scoop or stiff piece of paper (cardstock), gently lift the wet towel and solid.

Place into a plastic waste jar.

Wipe Down:

Wipe the area with a 10% NaOH solution.

Summary of Key Data
Parameter Specification Safety Implication

Formula High Nitrogen Content

C/N Ratio 1.4
Unstable / Energetic (Rule of 3

violation)

Incompatibilities
Metals, Acids, Halogenated

Solvents

Risk of detonation or toxic gas

(

)

Waste Code
D003 (Reactive) / P-Code

(Potential)

Requires "Reactive" waste

labeling

Storage
< 20°C, Dark, Plastic

Container

Prevent thermal/photochemical

decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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